4-(benzylsulfonyl)benzyl 2,3-dimethyl-6-quinoxalinecarboxylate
Overview
Description
4-(benzylsulfonyl)benzyl 2,3-dimethyl-6-quinoxalinecarboxylate is a chemical compound that has gained significant attention due to its potential application in scientific research. The compound is synthesized using a specific method and has been found to have a mechanism of action that can be utilized in various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 4-(benzylsulfonyl)benzyl 2,3-dimethyl-6-quinoxalinecarboxylate involves the inhibition of certain enzymes, particularly protein kinases. The compound has been found to inhibit the activity of protein kinase C, which is involved in various cellular processes, including cell proliferation and differentiation. Additionally, the compound has been found to inhibit the activity of other protein kinases, such as mitogen-activated protein kinase and protein kinase B.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. The compound has been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, the compound has been found to inhibit the growth and proliferation of cancer cells. Studies have also shown that the compound has anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(benzylsulfonyl)benzyl 2,3-dimethyl-6-quinoxalinecarboxylate in lab experiments is its cytotoxic effects on cancer cells. This makes it a potential candidate for chemotherapy studies. Additionally, the compound's ability to inhibit the activity of certain enzymes makes it useful in the study of enzyme kinetics. However, one limitation of using the compound is its potential toxicity to normal cells, which can affect the accuracy of the results obtained in lab experiments.
Future Directions
For the study of 4-(benzylsulfonyl)benzyl 2,3-dimethyl-6-quinoxalinecarboxylate include further investigation of its mechanism of action and its potential applications in cancer research. Additionally, studies can be conducted to determine the compound's potential applications in the treatment of inflammatory diseases and other conditions. Further research can also be conducted to optimize the synthesis method of the compound and to develop more efficient and effective methods of delivery.
Scientific Research Applications
4-(benzylsulfonyl)benzyl 2,3-dimethyl-6-quinoxalinecarboxylate has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that the compound has cytotoxic effects on cancer cells, making it a potential candidate for chemotherapy. Additionally, the compound has been found to inhibit the activity of certain enzymes, which can be useful in the study of enzyme kinetics.
properties
IUPAC Name |
(4-benzylsulfonylphenyl)methyl 2,3-dimethylquinoxaline-6-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O4S/c1-17-18(2)27-24-14-21(10-13-23(24)26-17)25(28)31-15-19-8-11-22(12-9-19)32(29,30)16-20-6-4-3-5-7-20/h3-14H,15-16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYZFDMAFEFAPKH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2C=C(C=CC2=N1)C(=O)OCC3=CC=C(C=C3)S(=O)(=O)CC4=CC=CC=C4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.